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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107 Get Quote

Solasonine is a naturally occurring steroidal glycoalkaloid found in a variety of plants

belonging to the Solanum genus within the Solanaceae family.[1][2] This family includes

important crops such as potatoes, tomatoes, and eggplants.[3] Solasonine is a glycoside of

the aglycone solasodine, meaning it consists of the steroidal alkaloid solasodine attached to a

carbohydrate moiety.[1][4] Specifically, its carbohydrate component is the trisaccharide

solatriose.[3] It is often found alongside a similar compound, solamargine, which shares the

same aglycone (solasodine) but has a different trisaccharide chain (chacotriose).[3][5]

Historically used in traditional medicine, solasonine is now the subject of extensive research

for its diverse pharmacological activities, including anticancer, anti-inflammatory, antifungal,

and antiparasitic properties.[1][6][7] Its biological functions are often attributed to its ability to

disrupt cell membrane functions.[1] However, at high concentrations, it can be toxic, causing

symptoms such as gastrointestinal irritation, vomiting, and headaches.[1] The aglycone,

solasodine, is also a valuable precursor for the commercial synthesis of steroid drugs.[8][9]

Chemical Structure:

Molecular Formula: C₄₅H₇₃NO₁₆[10][11]

Molecular Weight: 884.06 g/mol [10][11]

Core Structure: A C27 cholestane skeleton, characteristic of steroidal alkaloids.[5]
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The biosynthesis of solasonine, like other steroidal alkaloids in Solanaceae plants, originates

from cholesterol. A key step in this pathway is the introduction of a nitrogen atom at the C-26

position.[12] Research involving stable isotope labeling has elucidated that this C-26 amination

process proceeds via a transamination mechanism involving an aldehyde intermediate.[12]

This was determined by observing the elimination of two deuterium atoms from the C-26

position of labeled cholesterol during the biosynthesis of solasonine in eggplant seedlings.[12]

The aglycone, solasodine, is first synthesized, and subsequently, glycosyltransferase enzymes

attach the sugar chain, solatriose, to form the final solasonine molecule. The expression of

genes encoding these enzymes, such as solasodine galactosyltransferase (SGT1), is directly

related to the accumulation of solasonine in different plant tissues.[13]

Cholesterol Aldehyde IntermediateMultiple Steps Solasodine

Transamination
(C-26 Amination)

Solasonine

Glycosyltransferases
(e.g., SGT1)

Solatriose

Click to download full resolution via product page

Figure 1: Simplified biosynthetic pathway of solasonine from cholesterol.

Quantitative Data
Concentration in Plant Tissues
The concentration of solasonine varies significantly depending on the plant species, genotype,

tissue type, and developmental stage.[13]
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Plant Species
Genotype/Extr
act

Plant Part
Solasonine
Concentration

Reference

Solanum

melongena
D1 Flower Buds 135.63 µg/g [13]

Solanum

melongena
D1 Leaf 113.29 µg/g [13]

Solanum

melongena
D1 Ripe Fruit 74.74 µg/g [13]

Solanum

melongena
J10 Flower Buds 478.81 µg/g [13]

Solanum

melongena
J10 Leaf 249.32 µg/g [13]

Solanum

melongena
J10 Ripe Fruit 185.03 µg/g [13]

Solanum

pubescens

Hydro-alcohol

extract
Leaf 1.857% [14]

Solanum

pubescens

Methanolic

extract
Leaf 1.447% [14]

Solanum nigrum Decoction Pieces Whole Plant 0.68 mg/g [10]

Cytotoxic and Antiproliferative Activity (IC₅₀ Values)
Solasonine has demonstrated potent cytotoxic effects against a wide range of cancer cell

lines. The half-maximal inhibitory concentration (IC₅₀) is a common measure of this activity.
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Cell Line Cancer Type
Incubation
Time

IC₅₀ Value (µM) Reference

SGC-7901
Human Gastric

Cancer
24 h 18 [10]

THP-1
Acute Monocytic

Leukemia
- ~8 (approx.) [15]

MV4-11
Acute Monocytic

Leukemia
- ~8 (approx.) [15]

HCT-8
Human Colon

Cancer
- 11.97 [5]

L. mexicana
Leishmaniasis

(promastigotes)
48 h 36 [7]

L. amazonensis
Leishmaniasis

(promastigotes)
72 h 7.8 [7]

Light II (Gli-luc)

Reporter Cell

Line (Hh

pathway)

36 h
2.49 (Gli1-

induced)
[16]

Light II (Gli-luc)

Reporter Cell

Line (Hh

pathway)

36 h
2.30 (Gli2-

induced)
[16]

Experimental Protocols
Extraction and Isolation of Solasonine
Method 1: Soxhlet Extraction with Acid Hydrolysis[8]

Defatting: Powdered, dried plant material (e.g., berries) is defatted using a suitable solvent in

a preliminary extraction.

Ethanol Extraction: The defatted material is placed in a Soxhlet apparatus and extracted with

95% ethanol for a minimum of 6 hours.
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Concentration: The resulting alcoholic extract is filtered and concentrated under reduced

pressure to a syrupy mass.

Acid Hydrolysis: Concentrated hydrochloric acid (e.g., 5 mL) is added to the concentrate,

and the mixture is refluxed for at least 2 hours to hydrolyze the glycosidic bonds, yielding the

aglycone (solasodine) and free sugars.

Precipitation: The mixture is cooled (e.g., below 5°C for 2 hours) to precipitate the crude

aglycone hydrochloride, which is then filtered.

Alkalinization: The precipitate is dissolved in boiling water and made alkaline (pH 9-10) with

an ammonia solution (e.g., 10% NH₄OH) to precipitate the free base.

Final Extraction: The mixture is refluxed for 2 hours, cooled, and filtered. The resulting

precipitate is washed, dried, and can be further purified (e.g., by dissolving in chloroform and

evaporating the solvent) to yield crude solasodine. For obtaining solasonine, the acid

hydrolysis step is omitted, and purification is typically achieved through chromatographic

methods.

Method 2: Aqueous Sulfur Dioxide Extraction[17]

Extraction: Comminuted fresh plant material is slurried in water. Sulfur dioxide gas is bubbled

into the mixture until a pH of 2-3 is achieved. The mixture is stirred for approximately 24

hours at room temperature.

Separation: The solids are removed by filtration or centrifugation. The aqueous extract is

collected.

Precipitation: The extract is made alkaline by the addition of lime (calcium hydroxide), which

precipitates the crude glycoalkaloids.

Purification: The precipitate is collected by filtration and extracted multiple times with hot

ethanol.

Isolation: The combined ethanol extracts are evaporated to dryness to yield a mixture of

solasonine and solamargine.
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Figure 2: General workflow for the extraction and purification of solasonine.

Quantitative Analysis by HPLC-MS/MS
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This method is used for the sensitive and specific quantification of solasonine in extracts.[10]

Sample Preparation: Samples are dissolved in a suitable solvent (e.g., 30% methanol).

Standard solutions of known solasonine concentrations are prepared for calibration.

Chromatographic System: A High-Performance Liquid Chromatography (HPLC) system

coupled with a tandem mass spectrometer (MS/MS) is used.

Column: A C18 reversed-phase column (e.g., YMC-Triart C18, 2.1 × 100 mm, 1.9 µm) is

typically employed.[10]

Mobile Phase: A gradient elution is used. For example:

Mobile Phase A: 0.1% formic acid in methanol.[10]

Mobile Phase B: 0.1% formic acid in deionized water.[10]

A typical gradient might start at 30% A, increasing to 80% A over several minutes.[10]

Flow Rate: A flow rate of approximately 0.35 mL/min is used.[10]

Detection (MS/MS): The mass spectrometer is set to monitor specific mass-to-charge (m/z)

transitions for solasonine. For example, a parent ion of m/z 884.6 and a quantitative product

ion of m/z 85.00 can be used.[10]

Quantification: A standard curve is generated by plotting the peak areas of the standard

solutions against their concentrations. The concentration of solasonine in the test samples

is then determined by interpolating their peak areas from this curve.

Cell Proliferation and Viability Assay (CCK-8)
This assay is used to evaluate the cytotoxic activity of solasonine on cell lines.[15]

Cell Seeding: Cancer cells (e.g., THP-1, MV4-11) are seeded into 96-well plates at a density

of 5 x 10⁴ cells/well in 100 µL of their respective culture media.

Treatment: Cells are treated with 100 µL of media containing various concentrations of

solasonine. Control wells receive vehicle only.
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Incubation: The plates are incubated for a specified period (e.g., 24 or 48 hours).

Reagent Addition: 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

Final Incubation: The plates are incubated for an additional 1-4 hours until a color change is

observed.

Measurement: The absorbance is measured at 450 nm using a microplate reader. Cell

viability is calculated as a percentage relative to the untreated control cells.

Apoptosis Detection (TUNEL Assay)
The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects

DNA fragmentation, a hallmark of late-stage apoptosis.[15]

Cell Treatment: Cells (e.g., 3 x 10⁵ cells/mL) are treated with the desired concentration of

solasonine (e.g., 8 µM) for 24 hours.

Fixation: Cells are collected and fixed with 1% paraformaldehyde for 30 minutes.

Permeabilization: Cells are permeabilized with 0.1% Triton X-100 for 5 minutes to allow entry

of the labeling reagents.

Equilibration: Cells are resuspended in an equilibration buffer for 5 minutes.

Labeling: Cells are incubated with a labeling solution containing TdT (Terminal

deoxynucleotidyl transferase) and a fluorescently labeled dUTP (e.g., BrightRed) for 1 hour

in the dark. The TdT enzyme incorporates the labeled dUTP at the 3'-hydroxyl ends of

fragmented DNA.

Staining and Visualization: Cell nuclei are counterstained with DAPI. The cells are then

visualized using fluorescence microscopy. Apoptotic cells will show bright red fluorescence

co-localized with the blue DAPI stain.

Core Signaling Pathways and Mechanisms of Action
Solasonine exerts its biological effects, particularly its anticancer activity, by modulating

several key intracellular signaling pathways.
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Induction of Apoptosis via AMPK/FOXO3A Axis
In acute monocytic leukemia, solasonine has been shown to inhibit cell proliferation by

promoting apoptosis and inducing G2/M phase cell cycle arrest.[15] This action is mediated

through the activation of the AMP-activated protein kinase (AMPK)/Forkhead box protein O3a

(FOXO3A) signaling pathway.[15]
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Figure 3: Solasonine-induced apoptosis via the AMPK/FOXO3A pathway.

Inhibition of Inflammatory Pathways in Glioma
In glioma cells, solasonine inhibits tumor growth by suppressing inflammatory pathways. It

achieves this by decreasing the expression of pro-inflammatory mediators and inhibiting the

nuclear translocation of NF-κB (p50/p65 subunits).[6] This effect is mediated, at least in part,

through the suppression of the phosphorylation of p38 and JNK MAPKs.[6]
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Figure 4: Solasonine inhibits glioma growth via MAPK and NF-κB pathways.
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Targeting of the Hedgehog (Hh) Signaling Pathway
Solasonine has been identified as an inhibitor of the Hedgehog (Hh) signaling pathway, which

is aberrantly activated in several cancers. It acts downstream of Smoothened (Smo) and

Suppressor of Fused (Sufu), directly inhibiting the transcriptional activity of the Gli family of

transcription factors (Gli1 and Gli2).[16] This leads to the downregulation of Hh target genes

like Gli1 and Ptch1, thereby suppressing cancer cell proliferation.[16]
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Figure 5: Solasonine inhibits the Hedgehog pathway by targeting Gli proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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